Cas no 2407873-38-3 (4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane
• CAS No: 2407873-38-3
• MF: C₁₃H₂₃BO₃
• MW: 238.130924463272
• CID: 5463386
• Update Time: 2025-10-19

4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane
• (E)-4,4,5,5-Tetramethyl-2-(2-(tetrahydro-2H-pyran-4-yl)vinyl)-1,3,2-dioxaborolane
• AT28843
• Z2755863692
• 4,4,5,5-tetramethyl-2-[2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane
• 2H-Pyran, tetrahydro-4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-

• Inchi： 1S/C13H23BO3/c1-12(2)13(3,4)17-14(16-12)8-5-11-6-9-15-10-7-11/h5,8,11H,6-7,9-10H2,1-4H3/b8-5+
• InChI Key： XNDFSDONEUAXBI-VMPITWQZSA-N
• SMILES： O1B(/C=C/C2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 238.1740248 g/mol
• Monoisotopic Mass: 238.1740248 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.13
• Topological Polar Surface Area: 27.7

Additional information on 4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-[(E)-2-(Oxan-4-yl)Ethenyl]-1,3,2-Dioxaborolane (CAS No. 2407873-38-3)

The compound 4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane (CAS No. 2407873-38-3) is a highly specialized boron-containing organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, materials science, and catalysis. This dioxaborolane derivative is characterized by its tetramethyl-substituted boronate ester core and a vinyl-oxane moiety, which contribute to its stability and reactivity in synthetic transformations.

In the context of modern drug discovery, 4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane is often explored as a building block for the synthesis of boron-based therapeutics, particularly in the development of proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT) agents. Its boronate ester group enables efficient Suzuki-Miyaura cross-coupling reactions, a cornerstone of C-C bond formation in medicinal chemistry. Researchers are increasingly investigating its role in targeted drug delivery systems, leveraging the oxane ring for improved solubility and bioavailability.

From a materials science perspective, this compound is valued for its potential in designing advanced polymers and functional coatings. The vinyl group allows for polymerization or click chemistry modifications, while the dioxaborolane unit can impart self-healing properties to materials. Recent studies highlight its utility in organic electronics, such as OLEDs and sensors, where boron’s electron-deficient nature enhances charge transport.

Environmental and green chemistry applications are another emerging focus. The compound’s stability under mild conditions aligns with the demand for sustainable synthesis protocols. Its low toxicity profile (compared to traditional heavy metal catalysts) makes it attractive for eco-friendly industrial processes. Questions like “How to optimize boron-based catalysts?” or “What are alternatives to palladium in cross-coupling?” frequently arise in forums, reflecting growing interest in this niche.

Analytical challenges surrounding CAS No. 2407873-38-3 include precise NMR characterization (due to quadrupolar boron effects) and HPLC purity analysis. Best practices recommend using deuterated solvents and mass spectrometry for validation. Storage typically requires anhydrous conditions to prevent hydrolysis of the boronate ester.

In summary, 4,4,5,5-tetramethyl-2-[(E)-2-(oxan-4-yl)ethenyl]-1,3,2-dioxaborolane represents a versatile tool for researchers tackling cutting-edge chemistry problems. Its dual functionality as a synthetic intermediate and material precursor ensures its relevance across disciplines, from bioconjugation to smart materials engineering.